Cas no 4623-25-0 (5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• CAS No: 4623-25-0
• MF: C₇H₇BrN₂O₄
• MW: 263.045480966568
• CID: 325654
• PubChem ID: 40418405
• Update Time: 2025-06-30

5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 5-bromo-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
• 1,3-DIMETHYL-5-BROMOOROTIC ACID
• 5-bromo-1,3-dimethyl-2,6-dioxopyrimidine-4-carboxylic acid
• 1,3-Dimethyl-5-bromorotsaeure
• 5-bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
• MFCD01346688
• DTXSID50654052
• FT-0635376
• CS-0317748
• AKOS005614078
• VS-01308
• 5-bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• 4623-25-0
• 5-bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylicacid
• SB59378
• 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid

• Inchi： 1S/C7H7BrN2O4/c1-9-4(6(12)13)3(8)5(11)10(2)7(9)14/h1-2H3,(H,12,13)
• InChI Key： YLHNSMAGWZXPOQ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C)C=1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 261.95900
• Monoisotopic Mass: 261.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 310.5±52.0 °C at 760 mmHg
• Flash Point: 141.6±30.7 °C
• PSA: 81.30000
• LogP: -0.45530
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid

Research Brief on 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS: 4623-25-0)

5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS: 4623-25-0) is a brominated pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting enzymes and receptors involved in inflammatory and oncogenic pathways. Recent studies have explored its utility in developing novel inhibitors and probes for therapeutic and diagnostic purposes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid as a key precursor in the synthesis of selective kinase inhibitors. The study highlighted its structural adaptability, which allows for modifications at the 4-carboxylic acid position to enhance binding affinity and selectivity. The resulting compounds demonstrated promising activity against specific cancer cell lines, with IC50 values in the low micromolar range, suggesting potential for further development as anticancer agents.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the compound's application in designing covalent inhibitors for inflammatory targets. The researchers utilized the bromine substituent as a handle for further functionalization, enabling the creation of irreversible inhibitors targeting cysteine residues in key inflammatory enzymes. The study reported improved potency and selectivity compared to earlier analogs, underscoring the compound's value in rational drug design.

From a mechanistic perspective, computational modeling studies have shed light on the interactions between derivatives of 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid and their biological targets. Molecular docking simulations revealed that the bromine atom plays a critical role in stabilizing hydrophobic interactions within enzyme active sites, while the carboxylic acid moiety facilitates hydrogen bonding with key amino acid residues. These insights are guiding the design of next-generation derivatives with optimized pharmacokinetic properties.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the accessibility of this compound. A 2024 report in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in purification and stability. This development is expected to facilitate broader exploration of its applications in both academic and industrial settings.

Looking ahead, researchers are exploring the incorporation of 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid into more complex molecular architectures, including PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms. Early results suggest that its structural features make it particularly suitable for linker design in these emerging therapeutic modalities.

In conclusion, 5-Bromo-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS: 4623-25-0) continues to demonstrate significant value as a versatile building block in medicinal chemistry. Recent studies have expanded our understanding of its applications in drug discovery, while improved synthetic methods have enhanced its accessibility. Future research directions will likely focus on exploiting its unique structural features for the development of novel therapeutic agents with improved efficacy and selectivity profiles.